4-bromo-N-(3-iodophenyl)benzamide 4-bromo-N-(3-iodophenyl)benzamide
Brand Name: Vulcanchem
CAS No.: 489455-70-1
VCID: VC21438149
InChI: InChI=1S/C13H9BrINO/c14-10-6-4-9(5-7-10)13(17)16-12-3-1-2-11(15)8-12/h1-8H,(H,16,17)
SMILES: C1=CC(=CC(=C1)I)NC(=O)C2=CC=C(C=C2)Br
Molecular Formula: C13H9BrINO
Molecular Weight: 402.02g/mol

4-bromo-N-(3-iodophenyl)benzamide

CAS No.: 489455-70-1

Cat. No.: VC21438149

Molecular Formula: C13H9BrINO

Molecular Weight: 402.02g/mol

* For research use only. Not for human or veterinary use.

4-bromo-N-(3-iodophenyl)benzamide - 489455-70-1

Specification

CAS No. 489455-70-1
Molecular Formula C13H9BrINO
Molecular Weight 402.02g/mol
IUPAC Name 4-bromo-N-(3-iodophenyl)benzamide
Standard InChI InChI=1S/C13H9BrINO/c14-10-6-4-9(5-7-10)13(17)16-12-3-1-2-11(15)8-12/h1-8H,(H,16,17)
Standard InChI Key OKUUMKOJKLMDFM-UHFFFAOYSA-N
SMILES C1=CC(=CC(=C1)I)NC(=O)C2=CC=C(C=C2)Br
Canonical SMILES C1=CC(=CC(=C1)I)NC(=O)C2=CC=C(C=C2)Br

Introduction

4-Bromo-N-(3-iodophenyl)benzamide is a chemical compound with the molecular formula C13H9BrINO and a molecular weight of approximately 402.02 g/mol . It is classified under the category of pharmaceutical intermediates, specifically bulk drug intermediates . This compound is identified by its CAS number, 489455-70-1 .

Synthesis and Preparation

While specific synthesis details for 4-bromo-N-(3-iodophenyl)benzamide are not readily available in the reviewed literature, compounds with similar structures often involve reactions such as nucleophilic substitution or coupling reactions. For instance, benzamide derivatives can be synthesized through the reaction of amines with carboxylic acid derivatives like acid chlorides or anhydrides.

Biological and Pharmacological Significance

Although specific biological or pharmacological data for 4-bromo-N-(3-iodophenyl)benzamide are not detailed in the available literature, benzamide derivatives are known for their diverse biological activities. These include antimicrobial, anticancer, and antiparasitic properties, depending on their structural modifications . The presence of halogen atoms like bromine and iodine can significantly influence the compound's lipophilicity and biological activity.

Applications and Future Directions

Given its classification as a pharmaceutical intermediate, 4-bromo-N-(3-iodophenyl)benzamide may serve as a precursor for the synthesis of more complex molecules with potential therapeutic applications. Further research into its biological properties could uncover new uses in medicine, particularly in areas where halogenated compounds have shown promise.

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